Cas no 52065-71-1 (Benzeneethanol, a,a-bis(1-methylethyl)-)

• Product Name: Benzeneethanol, a,a-bis(1-methylethyl)-
• CAS No: 52065-71-1
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 371196
• PubChem ID: 104069
• Update Time: 2025-04-19

Benzeneethanol, a,a-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, a,a-bis(1-methylethyl)-
• 3-benzyl-2,4-dimethylpentan-3-ol
• alpha,alpha-diisopropylphenethyl alcohol
• EINECS 257-633-2
• 52065-71-1
• DTXSID80200041
• NS00032416

• Inchi： 1S/C14H22O/c1-11(2)14(15,12(3)4)10-13-8-6-5-7-9-13/h5-9,11-12,15H,10H2,1-4H3
• InChI Key： SCUFFASZSQKIIG-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=CC=1)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 206.167
• Monoisotopic Mass: 206.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.939
• Boiling Point: 213.6°Cat760mmHg
• Flash Point: 86.6°C
• Refractive Index: 1.503